3,3,5-Triphenylfuran-2(3h)-one
Overview
Description
3,3,5-Triphenylfuran-2(3h)-one is a chemical compound that belongs to the furan family. It is widely used in scientific research as it exhibits unique properties that make it an ideal candidate for various applications.
Scientific Research Applications
Reduction Mechanisms
One significant application of related furan compounds is in the study of reduction mechanisms. For instance, 3,4,5-triphenylfuran-2(5H)-ones have been extensively analyzed in their reaction with lithium aluminium hydride, which includes studies using deuterium as a marker. These studies suggest that 1,4-hydride attack is followed by regiospecific hydridoalumination of the enolate double bond, particularly in cases where the resulting complex can be stabilized (Dikshit et al., 1977).
Catalysis and Organic Synthesis
Furan derivatives like 3,3,5-Triphenylfuran-2(3h)-one find applications in organic synthesis and catalysis. For example, in the enantioselective Friedel-Crafts alkylation reaction, 5-hydroxyfuran-2(5H)-one, a related compound, is used as an electrophile, illustrating the compound's utility in organic synthesis (Riguet, 2011). Additionally, triphenylphosphine, a ligand commonly used with gold clusters, can also be associated with derivatives of 3,3,5-Triphenylfuran-2(3h)-one, highlighting its role in the formation of specific closed-shell cluster sizes (Pettibone & Hudgens, 2011).
Photocatalysis and Photochemistry
Compounds related to 3,3,5-Triphenylfuran-2(3h)-one are also researched in the field of photocatalysis and photochemistry. For instance, the photoreactions of related furan compounds have shown potential in synthetic organic chemistry due to their selectivity, as observed in the generation of different products under varying conditions (Plíštil et al., 2006).
Antimicrobial and Antioxidant Activities
There is significant interest in the potential antimicrobial and antioxidant properties of 3,3,5-Triphenylfuran-2(3h)-one derivatives. Some compounds, such as 3-arylfuran-2(5H)-ones, exhibit good antibacterial activity and have been identified as tyrosyl-tRNA synthetase (TyrRS) inhibitors, offering potential therapeutic applications (Wang et al., 2015). Additionally, furan-2(5H)-one derivatives have been studied for their DPPH radical scavenging activity, an indicator of their antioxidant properties (Rajaraman et al., 2016).
properties
IUPAC Name |
3,3,5-triphenylfuran-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16O2/c23-21-22(18-12-6-2-7-13-18,19-14-8-3-9-15-19)16-20(24-21)17-10-4-1-5-11-17/h1-16H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPDWOJDXSYTOMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(C(=O)O2)(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50278676 |
Source
|
| Record name | 3,3,5-triphenylfuran-2(3h)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50278676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3,5-Triphenylfuran-2(3h)-one | |
CAS RN |
2313-03-3 |
Source
|
| Record name | NSC9074 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9074 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,3,5-triphenylfuran-2(3h)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50278676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4-Fluorophenyl)(hydroxy)methyl]phenylboronic acid](/img/structure/B3060258.png)
